2-(tert-butoxy)hexanoic acid
Description
“2-(tert-butoxy)hexanoic acid” is a type of organic compound . It is related to the family of compounds known as carboxylic acids, which are characterized by the presence of a carboxyl group (-COOH) . The “tert-butoxy” part of the name indicates that it has a tert-butyl group (a carbon atom bonded to three other carbon atoms) attached to an oxygen atom .
Synthesis Analysis
The synthesis of “this compound” and similar compounds often involves the use of amino acid ionic liquids (AAILs) for organic synthesis . A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are prepared . The resulting protected AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a carboxyl group (-COOH), a hexanoic acid chain (a six-carbon chain), and a tert-butyl group attached to an oxygen atom .Chemical Reactions Analysis
The chemical reactions involving “this compound” are typically associated with its use in organic synthesis . For instance, it can be used in the synthesis of dipeptides . The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base, giving the dipeptides in satisfactory yields in 15 minutes .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are influenced by its molecular structure. For instance, it has a specific molecular weight . Its physical form is typically a powder . The melting point of similar compounds has been reported to be in the range of 51-62°C .Mechanism of Action
Future Directions
The future directions for the use of “2-(tert-butoxy)hexanoic acid” could involve further exploration of its potential applications in organic synthesis . For instance, its use in the synthesis of dipeptides could be further optimized to improve yields and reaction times . Additionally, the development of safer and more efficient methods for its synthesis could also be a focus of future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(tert-butoxy)hexanoic acid can be achieved through a multi-step process involving the protection of a carboxylic acid group, followed by the introduction of a tert-butoxy group and subsequent deprotection.", "Starting Materials": [ "Hexanoic acid", "tert-Butanol", "Dicyclohexylcarbodiimide (DCC)", "Dimethylaminopyridine (DMAP)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Diethyl ether", "Methanol" ], "Reaction": [ "Hexanoic acid is first reacted with DCC and DMAP in diethyl ether to form the corresponding activated ester.", "The activated ester is then reacted with tert-butanol in the presence of HCl to form the tert-butoxy ester.", "The tert-butoxy ester is then deprotected using NaOH in methanol to yield 2-(tert-butoxy)hexanoic acid." ] } | |
CAS RN |
1565021-77-3 |
Molecular Formula |
C10H20O3 |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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